Cas no 343373-66-0 (1,1-dioxo-2H,3H,4H-1lambda6-thieno[2,3-b]thiopyran-4-yl 4-fluorobenzoate)
1,1-dioxo-2H,3H,4H-1lambda6-thieno[2,3-b]thiopyran-4-yl 4-fluorobenzoate Chemical and Physical Properties
Names and Identifiers
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- 1,1-DIOXO-1,2,3,4-TETRAHYDRO-1LAMBDA6-THIENO[2,3-B]THIOPYRAN-4-YL 4-FLUOROBENZENECARBOXYLATE
- Benzoic acid, 4-fluoro-, 5,6-dihydro-7,7-dioxido-4H-thieno[2,3-b]thiopyran-4-yl ester
- 1,1-dioxo-2H,3H,4H-1lambda6-thieno[2,3-b]thiopyran-4-yl 4-fluorobenzoate
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1,1-dioxo-2H,3H,4H-1lambda6-thieno[2,3-b]thiopyran-4-yl 4-fluorobenzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Key Organics Ltd | 6N-329S-1MG |
1,1-dioxo-1,2,3,4-tetrahydro-1lambda~6~-thieno[2,3-b]thiopyran-4-yl 4-fluorobenzenecarboxylate |
343373-66-0 | >90% | 1mg |
£28.00 | 2025-02-09 | |
| Key Organics Ltd | 6N-329S-5MG |
1,1-dioxo-1,2,3,4-tetrahydro-1lambda~6~-thieno[2,3-b]thiopyran-4-yl 4-fluorobenzenecarboxylate |
343373-66-0 | >90% | 5mg |
£35.00 | 2025-02-09 | |
| Key Organics Ltd | 6N-329S-10MG |
1,1-dioxo-1,2,3,4-tetrahydro-1lambda~6~-thieno[2,3-b]thiopyran-4-yl 4-fluorobenzenecarboxylate |
343373-66-0 | >90% | 10mg |
£48.00 | 2025-02-09 | |
| Key Organics Ltd | 6N-329S-0.5G |
1,1-dioxo-1,2,3,4-tetrahydro-1lambda~6~-thieno[2,3-b]thiopyran-4-yl 4-fluorobenzenecarboxylate |
343373-66-0 | >90% | 0.5g |
£385.00 | 2025-02-09 | |
| Key Organics Ltd | 6N-329S-1G |
1,1-dioxo-1,2,3,4-tetrahydro-1lambda~6~-thieno[2,3-b]thiopyran-4-yl 4-fluorobenzenecarboxylate |
343373-66-0 | >90% | 1g |
£770.00 | 2025-02-09 | |
| Key Organics Ltd | 6N-329S-5G |
1,1-dioxo-1,2,3,4-tetrahydro-1lambda~6~-thieno[2,3-b]thiopyran-4-yl 4-fluorobenzenecarboxylate |
343373-66-0 | >90% | 5g |
£3080.00 | 2025-02-09 | |
| Key Organics Ltd | 6N-329S-10G |
1,1-dioxo-1,2,3,4-tetrahydro-1lambda~6~-thieno[2,3-b]thiopyran-4-yl 4-fluorobenzenecarboxylate |
343373-66-0 | >90% | 10g |
£5775.00 | 2025-02-09 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD00905584-1g |
1,1-Dioxido-2,3-dihydro-4H-thieno[2,3-b]thiopyran-4-yl 4-fluorobenzoate |
343373-66-0 | 90% | 1g |
¥4193.0 | 2023-04-07 | |
| A2B Chem LLC | AI73531-1mg |
1,1-dioxo-2H,3H,4H-1lambda6-thieno[2,3-b]thiopyran-4-yl 4-fluorobenzoate |
343373-66-0 | >90% | 1mg |
$201.00 | 2024-04-20 | |
| A2B Chem LLC | AI73531-5mg |
1,1-dioxo-2H,3H,4H-1lambda6-thieno[2,3-b]thiopyran-4-yl 4-fluorobenzoate |
343373-66-0 | >90% | 5mg |
$214.00 | 2024-04-20 |
1,1-dioxo-2H,3H,4H-1lambda6-thieno[2,3-b]thiopyran-4-yl 4-fluorobenzoate Related Literature
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Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
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Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
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Jonas Kind,Lukas Kaltschnee,Martin Leyendecker,Christina M. Thiele Chem. Commun., 2016,52, 12506-12509
Additional information on 1,1-dioxo-2H,3H,4H-1lambda6-thieno[2,3-b]thiopyran-4-yl 4-fluorobenzoate
1,1-Dioxo-2H,3H,4H-1λ6-Thieno[2,3-b]thiopyran-4-yl 4-Fluorobenzoate (CAS No. 343373-66-0): An Overview
1,1-Dioxo-2H,3H,4H-1λ6-thieno[2,3-b]thiopyran-4-yl 4-fluorobenzoate (CAS No. 343373-66-0) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a thienothiopyran core and a 4-fluorobenzoate moiety. The presence of these functional groups imparts distinct chemical and biological properties, making it a valuable candidate for various applications.
The thienothiopyran core is a heterocyclic system that consists of two fused rings: a thiophene and a thiopyran. This structure is known for its stability and potential for modulating biological activities. The 1,1-dioxo group further enhances the compound's reactivity and solubility, which are crucial factors in drug development. The 4-fluorobenzoate moiety, on the other hand, introduces fluorine into the molecule, which can significantly influence its pharmacokinetic and pharmacodynamic properties.
Recent studies have highlighted the potential of 1,1-dioxo-2H,3H,4H-1λ6-thieno[2,3-b]thiopyran-4-yl 4-fluorobenzoate in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases. Research has shown that this compound can effectively cross the blood-brain barrier and exhibit neuroprotective effects by scavenging free radicals and reducing oxidative stress. This property makes it a promising candidate for the development of drugs targeting conditions such as Alzheimer's disease and Parkinson's disease.
In addition to its neuroprotective effects, 1,1-dioxo-2H,3H,4H-1λ6-thieno[2,3-b]thiopyran-4-yl 4-fluorobenzoate has also been investigated for its anti-inflammatory properties. Studies have demonstrated that it can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are key mediators of inflammation. This makes it a potential therapeutic agent for treating inflammatory disorders such as rheumatoid arthritis and inflammatory bowel disease.
The fluorine atom in the 4-fluorobenzoate moiety plays a critical role in enhancing the compound's biological activity. Fluorine substitution can improve the lipophilicity of a molecule, thereby enhancing its ability to penetrate cell membranes and reach target sites. Furthermore, fluorine can also modulate the electronic properties of the molecule, affecting its binding affinity to specific receptors or enzymes. These properties make 1,1-dioxo-2H,3H,4H-1λ6-thieno[2,3-b]thiopyran-4-yl 4-fluorobenzoate an attractive candidate for drug design and optimization.
In terms of synthetic chemistry, the preparation of 1,1-dioxo-2H,3H,4H-1λ6-thieno[2,3-b]thiopyran-4-yl 4-fluorobenzoate involves several steps that require precise control over reaction conditions to ensure high yields and purity. One common approach involves the reaction of a thienothiopyran derivative with 4-fluorobenzoyl chloride in the presence of a suitable base. The resulting product is then oxidized to form the desired dioxo compound. Advances in synthetic methods have led to more efficient and scalable processes for producing this compound on both laboratory and industrial scales.
Clinical trials are currently underway to evaluate the safety and efficacy of 1,1-dioxo-2H,3H,4H-1λ6-thieno[2,3-b]thiopyran-4-yl 4-fluorobenzoate in various therapeutic settings. Preliminary results have been promising, with no significant adverse effects reported at therapeutic doses. However, further research is needed to fully understand its long-term safety profile and potential interactions with other medications.
In conclusion, 1,1-dioxo-2H,3H,4H-1λ6-thieno[2,3-b]thiopyran-4-yl 4-fluorobenzoate (CAS No. 343373-66-0) represents an exciting advancement in medicinal chemistry and pharmaceutical research. Its unique structural features and promising biological activities make it a valuable candidate for developing new treatments for neurodegenerative diseases and inflammatory disorders. Ongoing studies will continue to elucidate its full potential as a therapeutic agent.
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